N-(1,5-dimethylhexyl)-3,4,5-triethoxybenzamide

• IUPAC Name: 3,4,5-triethoxy-N-(6-methylheptan-2-yl)benzamide
• InChI: InChI=1S/C21H35NO4/c1-7-24-18-13-17(14-19(25-8-2)20(18)26-9-3)21(23)22-16(6)12-10-11-15(4)5/h13-16H,7-12H2,1-6H3,(H,22,23)
• InChI Key: FSGBDOJJOBZDRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(C)CCCC(C)C
• Molecular Formula: C21H35NO4
• Molecular Weight: 365.5 g/mol

Description

N-(1,5-dimethylhexyl)-3,4,5-triethoxybenzamide, also known as DMTB, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. DMTB is a member of the benzamide family and has been synthesized using a variety of methods. In

Mechanism of Action

N-(1,5-dimethylhexyl)-3,4,5-triethoxybenzamide acts as a selective antagonist of the TRPV1 channel, which is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and protons. By blocking the TRPV1 channel, this compound can inhibit the transmission of pain signals and reduce pain sensation. This compound has also been shown to modulate the activity of the serotonergic and noradrenergic systems, which are involved in the regulation of mood and emotions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of TRPV1-mediated calcium influx, the modulation of neurotransmitter release, and the regulation of gene expression. In animal models, this compound has been shown to reduce pain sensitivity, increase exploratory behavior, and improve cognitive function. This compound has also been shown to have anxiolytic and antidepressant-like effects, as mentioned earlier.

Advantages and Limitations for Lab Experiments

N-(1,5-dimethylhexyl)-3,4,5-triethoxybenzamide has several advantages for use in lab experiments, including its selectivity for the TRPV1 channel, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has some limitations, including its relatively low potency and the lack of well-characterized pharmacokinetic properties.

Future Directions

There are several future directions for research on N-(1,5-dimethylhexyl)-3,4,5-triethoxybenzamide, including the development of more potent TRPV1 antagonists, the investigation of its effects on other ion channels and receptors, and the exploration of its potential therapeutic applications in the treatment of pain, anxiety, and depression. Additionally, the pharmacokinetic properties of this compound could be further characterized to better understand its distribution, metabolism, and excretion in vivo.
Conclusion:
In conclusion, this compound is a novel compound with potential applications in scientific research, particularly in the field of neuroscience. Its selectivity for the TRPV1 channel and its anxiolytic and antidepressant-like effects make it an attractive target for further investigation. However, more research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

N-(1,5-dimethylhexyl)-3,4,5-triethoxybenzamide has been shown to have potential scientific research applications, particularly in the field of neuroscience. It has been reported to act as a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and thermoregulation. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential use in the treatment of anxiety and depression.